Cas no 2034440-98-5 (2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide)

2,5-Dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide is a sulfonamide derivative featuring a dichlorobenzene core linked to a hydroxyethyl-substituted indole moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for targeting biologically relevant pathways due to its dual functional groups. The dichlorophenylsulfonamide segment enhances electrophilic reactivity, while the hydroxyethyl-indole group introduces steric and electronic modulation, improving binding specificity. Its structural complexity allows for selective interactions with protein targets, making it valuable in medicinal chemistry research. The compound’s stability under standard conditions and synthetic versatility further support its utility in developing novel therapeutic agents or biochemical probes.
2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide structure
2034440-98-5 structure
Product Name:2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide
CAS No:2034440-98-5
MF:C17H16Cl2N2O3S
MW:399.291541099548
CID:5552155
Update Time:2025-10-28

2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,5-dichloro-N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]benzenesulfonamide
    • 2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide
    • Inchi: 1S/C17H16Cl2N2O3S/c1-21-7-6-11-8-12(2-5-15(11)21)16(22)10-20-25(23,24)17-9-13(18)3-4-14(17)19/h2-9,16,20,22H,10H2,1H3
    • InChI Key: RPXMDZTVZITBBF-UHFFFAOYSA-N
    • SMILES: C1(S(NCC(O)C2C=CC3=C(C=2)C=CN3C)(=O)=O)=CC(Cl)=CC=C1Cl

2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide Pricemore >>

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2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide Related Literature

Additional information on 2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide

2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide (CAS No. 2034440-98-5): An Overview

2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide (CAS No. 2034440-98-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of benzene sulfonamide and features a unique combination of functional groups that contribute to its biological activity.

The molecular structure of 2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide includes two chlorine atoms at the 2 and 5 positions of the benzene ring, a sulfonamide group, and a substituted indole moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound a subject of interest for researchers and pharmaceutical companies alike.

Recent studies have focused on the pharmacological properties of 2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival.

The safety profile of 2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide is another critical aspect being evaluated in ongoing research. Initial toxicity studies in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support further clinical development.

The synthesis of 2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]benzene-1-sulfonamide has been optimized to improve yield and purity. Various synthetic routes have been explored, with one common approach involving the reaction of 2,5-dichlorobenzenesulfonyl chloride with 2-aminoethanol followed by coupling with 1-methylindole. The choice of solvents and reaction conditions plays a crucial role in achieving high yields and minimizing by-products.

In conclusion, 2,5-dichloro-N-[2-hydroxy-2-(1-methyl-1H-indol-5-y l) ethyl]benzene - 1 - sulfonamide (CAS No. 2034440 - 98 - 5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and anticancer therapies. Ongoing research continues to elucidate the full scope of its biological activities and clinical applications.

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